Cas no 198630-94-3 (2-(2-bromo-4-methoxyphenyl)ethan-1-ol)

• Product Name: 2-(2-bromo-4-methoxyphenyl)ethan-1-ol
• CAS No: 198630-94-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 5824958
• PubChem ID: 10633253
• Update Time: 2025-10-18

2-(2-bromo-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-bromo-4-methoxy-
• 2-(2-bromo-4-methoxyphenyl)ethan-1-ol
• 198630-94-3
• EN300-1911971
• SCHEMBL17410211
• 2-(2-bromo-4-methoxyphenyl)ethanol
• A1-60177

• Inchi： 1S/C9H11BrO2/c1-12-8-3-2-7(4-5-11)9(10)6-8/h2-3,6,11H,4-5H2,1H3
• InChI Key： VINICEAUUVTAMA-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=C(OC)C=C1Br

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 307.1±27.0 °C(Predicted)
• pka: 14.73±0.10(Predicted)

Additional information on 2-(2-bromo-4-methoxyphenyl)ethan-1-ol

Chemical Profile of CAS No. 198630-94-3: 2-(2-Bromo-4-Methoxyphenyl)ethan-1-ol

CAS No. 198630-94-3, commonly referred to as 2-(2-bromo-4-methoxyphenyl)ethan-1-ol, is a synthetic organic compound with a complex aromatic structure. This compound belongs to the class of bromophenol derivatives and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a phenolic ring substituted with bromine and methoxy groups, along with a hydroxymethyl group, which contributes to its versatile reactivity and functional diversity.

The synthesis of 2-(2-bromo-4-methoxyphenyl)ethan-1-ol typically involves multi-step organic reactions, often starting from bromobenzene derivatives or through nucleophilic aromatic substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. This has made the compound more accessible for large-scale applications in both academic research and industrial settings.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The presence of the hydroxymethyl group allows for easy functionalization, enabling the creation of bioisosteres and prodrugs that can improve pharmacokinetic profiles. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against several cancer cell lines, suggesting its potential as a scaffold for anticancer drug development.

In addition to pharmaceutical applications, 2-(2-bromo-4-methoxyphenyl)ethan-1-ol has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions makes it valuable for producing high-performance materials with tailored mechanical and thermal properties. Recent breakthroughs in polymer chemistry have leveraged this compound to develop environmentally friendly materials that degrade under specific conditions, addressing growing concerns about sustainability.

The chemical stability of CAS No. 198630-94-3 is another factor that contributes to its versatility. Under standard storage conditions, the compound remains stable for extended periods, making it suitable for long-term use in various formulations. However, exposure to strong oxidizing agents or extreme temperatures can lead to decomposition or side reactions, necessitating careful handling during synthesis and application processes.

From an environmental perspective, the ecological impact of 2-(2-bromo-4-methoxyphenyl)ethan-1-ol has been a topic of recent research. Studies indicate that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments may pose risks to aquatic organisms if not properly managed. Regulatory bodies are increasingly focusing on developing guidelines for safe handling and disposal of such compounds to mitigate environmental risks.

In conclusion, CAS No. 198630-94-3, or 2-(2-bromo-4-methoxyphenyl)ethan-1